N-(3-chlorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-(2-methyl-6-oxopyran-4-yl)oxyazetidine-1-carboxamide
• InChI: InChI=1S/C16H15ClN2O4/c1-10-5-13(7-15(20)22-10)23-14-8-19(9-14)16(21)18-12-4-2-3-11(17)6-12/h2-7,14H,8-9H2,1H3,(H,18,21)
• InChI Key: DLQIWKLUCUUDFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

N-(3-chlorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) inhibitor. It is used in the treatment of non-small cell lung cancer (NSCLC), which is the most common type of lung cancer. AZD-9291 is a highly selective and potent inhibitor of the mutant EGFR, which is responsible for the growth and survival of cancer cells.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Thomas et al. (2016) on the synthesis of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone demonstrated that compounds like N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides possess antidepressant and nootropic activities. This indicates the potential of the 2-azetidinone skeleton as a central nervous system (CNS) active agent, which could be further explored for the development of potent and safe CNS active agents (Thomas et al., 2016).

Antimicrobial Activities

Research by Akbari et al. (2008) on the synthesis of new 1,2,3,4-tetrahydropyrimidine-2- thiones and their thiazolo[3,2-a]pyrimidine derivatives, which are structurally related, showed significant inhibition on bacterial and fungal growth. This suggests the potential application of similar compounds in antimicrobial therapies (Akbari et al., 2008).

Pharmaceutical Importance

Sharma et al. (2012) synthesized a series of N-[3-(10H-phenothiazin-1-yl)propyl]-4-(substituted phenyl)-3-chloro-2-oxo-1-azetidinecarboxamide 4(a–m), indicating the pharmaceutical importance of these compounds. They displayed acceptable antibacterial, antifungal, and antitubercular activities, highlighting their potential in pharmaceutical applications (Sharma et al., 2012).

Antitubercular and Antibacterial Activities

Bodige et al. (2020) synthesized N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives and screened them for antitubercular and antibacterial activities. The study revealed that certain derivatives were more potent than reference drugs, demonstrating the relevance of similar compounds in addressing tuberculosis and bacterial infections (Bodige et al., 2020).